molecular formula C13H9Cl2N3O3S B4538162 N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide

N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide

Cat. No. B4538162
M. Wt: 358.2 g/mol
InChI Key: HUMPPRAXAYKGDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves strategic steps that ensure the introduction of sulfonamide groups into the core structure. For example, the synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides as potential anti-inflammatory and anti-cancer agents involves sodium borohydride reduction in absolute ethanol (Madhavi Gangapuram & K. Redda, 2009). This method provides a foundation for synthesizing complex molecules like N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide.

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as NMR, IR, and X-ray diffraction to elucidate the conformation of molecules. For instance, the crystal structure of a new Schiff base was determined to establish its conformation, employing techniques such as H1, C13 NMR, and X-ray diffraction (A. Subashini et al., 2009). Such analysis is crucial for understanding the structural nuances of N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide.

Chemical Reactions and Properties

The chemical reactivity and properties of sulfonamide compounds are influenced by their structural composition. For example, the synthesis and evaluation of sulfonamide-based 1,3,4-oxadiazole derivatives highlighted the compounds' anti-inflammatory and anti-diabetic activities, showcasing the chemical reactivity of sulfonamide compounds (S. Kavitha, Z. Nasarullah, & K. Kannan, 2019). These activities could be related to N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide, given its structural similarity.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and stability, are often determined through experimental studies. The synthesis and crystal structure of a new Schiff base provided insights into its thermal stability, which was determined using thermo gravimetric analysis (TGA) and differential thermal analysis (DTA) (A. Subashini et al., 2009).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds and potential biological activities, are closely tied to the molecular structure. Compounds such as sulfonamide-linked bis(oxadiazoles), bis(thiadiazoles), and bis(triazoles) have been prepared and tested for their antioxidant activity, showing that sulfonamide compounds can exhibit significant biological activities (A. Padmaja et al., 2014).

properties

IUPAC Name

N-[(3,4-dichlorophenyl)methyl]-2,1,3-benzoxadiazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9Cl2N3O3S/c14-9-5-4-8(6-10(9)15)7-16-22(19,20)12-3-1-2-11-13(12)18-21-17-11/h1-6,16H,7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUMPPRAXAYKGDX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NON=C2C(=C1)S(=O)(=O)NCC3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9Cl2N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide
Reactant of Route 2
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide
Reactant of Route 3
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide
Reactant of Route 4
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide
Reactant of Route 5
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide
Reactant of Route 6
N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.